Cas no 113597-39-0 (2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide)
![2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide structure](https://www.kuujia.com/scimg/cas/113597-39-0x300.png)
113597-39-0 structure
Product Name:2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide
CAS No:113597-39-0
Molecular Formula:C15H13N9O7
Molecular Weight:431.31982
CID:152039
PubChem ID:9589486
2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide Properties
Names and Identifiers
-
- 2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide
- LogP
- (E)-2-cyano-3-[(2E)-2-(1,3-dimethyl-5-nitroso-2,6-dioxo-1,3-diazinan-4-ylidene)hydrazinyl]-N-[(E)-(5-nitrofuran-2-yl)methylideneamino]prop-2-enamide
- 2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-
- 2-Propenoic acid, 2-cyano-3-((tetrahydro-1,3-dimethyl-2,6-dioxo-5-nitroso-4(1H)-pyrimidinylidene)hydrazino)-, ((5-nitro-2-furanyl)methylene)hydrazide
- 113597-39-0
-
- InChIKey: QRCIFJCOSBEBCJ-UXCXLMGESA-N
- Inchi: InChI=1S/C15H13N9O7/c1-22-12(11(21-28)14(26)23(2)15(22)27)19-17-6-8(5-16)13(25)20-18-7-9-3-4-10(31-9)24(29)30/h3-4,6-7,11,17H,1-2H3,(H,20,25)/b8-6+,18-7+,19-12-
- SMILES: N#C/C(/C(N/N=C/C1=CC=C([N+]([O-])=O)O1)=O)=C\N/N=C1\N(C)C(=O)N(C)C(=O)C\1N=O
Computed Properties
- Exact Mass: 431.09399
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 12
- Rotatable Bond Count: 5
- Monoisotopic Mass: 431.093794
- Heavy Atom Count: 31
- Complexity: 929
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.5
- Topological Polar Surface Area: 219
Experimental Properties
- PSA: 215.97
- Refractive Index: 1.719
- Density: 1.672
2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide Related Literature
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Tobias Schellhorn,Bernhard Müller,Manuel Walch,Jatinder Kaur,Alexander Wörle,Yvonne Kohl,Torsten Mayr Lab Chip, 2021,21, 4237-4248
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Maruša Horvat,Archana Pannuri,Tony Romeo,Iztok Dogsa,David Stopar Soft Matter, 2019,15, 5042-5051
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Mary L. Johnson,Rachel L. Fine,Dakota S. Stankowski,Casey A. Koch,Kylie A. Limoges,Nicholas J. Robertson Chem. Commun., 2024,60, 702-705
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Shotaro Hayashi,Toshio Koizumi Polym. Chem., 2012,3, 613-616
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Katie J. Doores,Benjamin G. Davis Org. Biomol. Chem., 2008,6, 2692-2696
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Shang Li,Yanjun Xu,Zeguo Sun,Li Feng,Desi Shang,Chunlong Zhang,Xinrui Shi,Junwei Han,Fei Su,Haixiu Yang,Jianmei Zhao,Chao Song,Yunpeng Zhang,Xia Li Mol. BioSyst., 2016,12, 3312-3323
113597-39-0 (2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide) Related Products
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